Cas no 887349-08-8 (N-(3-nitrophenyl)-2H-chromene-3-carboxamide)

• Product Name: N-(3-nitrophenyl)-2H-chromene-3-carboxamide
• CAS No: 887349-08-8
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 5980927
• PubChem ID: 7464945
• Update Time: 2025-06-15

N-(3-nitrophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(3-nitrophenyl)-
• F3244-0205
• AKOS002255474
• VU0607110-1
• 887349-08-8

• Inchi： 1S/C16H12N2O4/c19-16(17-13-5-3-6-14(9-13)18(20)21)12-8-11-4-1-2-7-15(11)22-10-12/h1-9H,10H2,(H,17,19)
• InChI Key： KINYYJRYOAPLIW-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 541.0±50.0 °C(Predicted)
• pka: 12.89±0.70(Predicted)

Additional information on N-(3-nitrophenyl)-2H-chromene-3-carboxamide

Introduction to N-(3-nitrophenyl)-2H-chromene-3-carboxamide (CAS No. 887349-08-8)

N-(3-nitrophenyl)-2H-chromene-3-carboxamide, identified by its CAS number 887349-08-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the chromene class, which is renowned for its diverse biological activities and potential applications in drug development. The presence of a nitro group in the phenyl ring and an amide functional group on the chromene core contributes to its unique chemical properties and reactivity, making it a subject of extensive research and interest.

The chromene scaffold is a prominent heterocyclic structure that has been extensively studied for its pharmacological effects. Chromenes exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The introduction of substituents such as the nitro group can modulate these activities, enhancing or altering their efficacy depending on the specific application.

In recent years, N-(3-nitrophenyl)-2H-chromene-3-carboxamide has garnered attention due to its promising pharmacological profile. Research has indicated that this compound may possess significant therapeutic potential, particularly in the treatment of various chronic diseases. The nitro group in the phenyl ring is known to enhance electron-withdrawing effects, which can influence the compound's interactions with biological targets. This feature makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of N-(3-nitrophenyl)-2H-chromene-3-carboxamide is its ability to interact with multiple biological pathways simultaneously. Studies have shown that this compound can inhibit certain enzymes and receptors involved in inflammation and oxidative stress, which are key mechanisms in many chronic diseases. Additionally, its chromene core suggests potential applications in cancer therapy, where it may act as an inhibitor of specific signaling pathways that contribute to tumor growth and progression.

The amide functional group in the molecule also plays a crucial role in determining its pharmacological properties. Amides are known to be bioisosteric with other functional groups, allowing for the modulation of bioactivity through structural modifications. In the case of N-(3-nitrophenyl)-2H-chromene-3-carboxamide, the amide linkage provides stability while also enabling interactions with biological targets such as proteases and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of N-(3-nitrophenyl)-2H-chromene-3-carboxamide. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in inflammatory responses and cancer cell proliferation. These findings provide a strong rationale for further experimental validation of its therapeutic potential.

In vitro studies have demonstrated that N-(3-nitrophenyl)-2H-chromene-3-carboxamide exhibits significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes. This property makes it a promising candidate for the development of novel anti-inflammatory drugs, which are essential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to scavenge reactive oxygen species suggests potential applications in antioxidant therapy.

The compound's antimicrobial properties have also been explored, with preliminary studies indicating effectiveness against certain bacterial and fungal strains. This broad-spectrum activity could make N-(3-nitrophenyl)-2H-chromene-3-carboxamide a valuable asset in combating multidrug-resistant infections, a growing concern in global healthcare.

Efforts are underway to optimize the synthesis of N-(3-nitrophenyl)-2H-chromene-3-carboxamide to improve yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating these laboratory findings into tangible therapeutic benefits for patients.

The future prospects of N-(3-nitrophenyl)-2H-chromene-3-carboxamide

In conclusion, N-(N-(3-nitrophenyl)-2H-chromene-3-carboxamide (CAS No. 887349-08-8)) represents a significant advancement in pharmaceutical chemistry due to its diverse biological activities and therapeutic potential. The combination of structural features such as the nitro group and amide functional group contributes to its unique properties, making it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like N-(N-(3-nitrophenyl)-2H-chromene-3-carboxamide (CAS No. 887349-08-8)) will play an increasingly important role in addressing some of the most challenging health issues facing humanity today.